Cas no 900027-15-8 (3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 900027-15-8
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• MDL: MFCD06823954
• CID: 796771
• PubChem ID: 46737496
• Update Time: 2025-10-30

3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-chloro-3-(trifluoromethyl)-
• 3-[4-Chloro-3-(trifluoromethyl)phenyl]propionic acid
• 3-[4-Chloro-3-(trifluoromethyl)-phenyl]propionic acid
• AKOS015956706
• 900027-15-8
• 3-(4-chloro-3-(trifluoromethyl)phenyl)propanoic acid
• MFCD06823954
• EN300-239540
• 3-[4-Chloro-3-(trifluoromethyl)-phenyl]propionicacid
• F9995-1019
• DTXSID80674001
• AZZBPLHKSLMVJM-UHFFFAOYSA-N
• 3-[4-chloro-3-(trifluoromethyl)phenyl]propanoic acid
• NS-03782
• 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid

• MDL： MFCD06823954
• Inchi： 1S/C10H8ClF3O2/c11-8-3-1-6(2-4-9(15)16)5-7(8)10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key： AZZBPLHKSLMVJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CCC(=O)O

Computed Properties

• Exact Mass: 252.016
• Monoisotopic Mass: 252.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.2

Experimental Properties

• Melting Point: 77-82℃

Additional information on 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid

Introduction to 3-4-Chloro-3-(Trifluoromethyl)phenylpropanoic Acid (CAS No. 900027-15-8)

3-4-Chloro-3-(trifluoromethyl)phenylpropanoic acid (CAS No. 900027-15-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of trifluoromethyl-substituted aromatic carboxylic acids, which are known for their diverse applications in drug discovery and development.

The chemical structure of 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid features a trifluoromethyl group and a chlorine atom, both of which contribute to its distinct chemical and biological properties. The presence of these functional groups can influence the compound's solubility, stability, and reactivity, making it a valuable candidate for various pharmaceutical applications.

Recent studies have explored the potential therapeutic uses of 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. These findings highlight the potential of 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid as a lead compound for the development of new anticancer drugs.

In addition to its therapeutic applications, 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid has been studied for its use as a chemical probe in biological research. Its unique structure makes it an excellent tool for investigating the role of specific functional groups in biological processes. For example, researchers have used this compound to study the effects of trifluoromethyl substitution on protein-ligand interactions and enzyme inhibition. These studies provide valuable insights into the structure-function relationships of complex biological systems.

The synthesis of 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid has been optimized through various methods, including transition metal-catalyzed reactions and multistep synthetic routes. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings. The ability to synthesize high-purity forms of this compound is crucial for ensuring consistent results in biological assays and clinical trials.

In conclusion, 3-4-chloro-3-(trifluoromethyl)phenylpropanoic acid (CAS No. 900027-15-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the field of drug discovery.